2,6-Dichloro-5-methylpyrimidin-4-amine

• IUPAC Name: 2,6-dichloro-5-methylpyrimidin-4-amine
• InChI: InChI=1S/C5H5Cl2N3/c1-2-3(6)9-5(7)10-4(2)8/h1H3,(H2,8,9,10)
• InChI Key: WMFHBBQIQMVLRZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(N=C1Cl)Cl)N
• Molecular Formula: C5H5Cl2N3
• Molecular Weight: 178.02 g/mol

Description

2,6-Dichloro-5-methylpyrimidin-4-amine is a chemical compound used for pharmaceutical testing. It is a high-quality reference standard for accurate results.

Synthesis Analysis

The synthesis of 2,6-Dichloro-5-methylpyrimidin-4-amine involves the dissolution of 5-methyl-2,4,6-trichloropyrimidine in dimethoxyethane, followed by the introduction of ammonia gas at room temperature until the solution is saturated. The resulting white suspension is stirred for 12 hours at room temperature, then concentrated in a rotary evaporator, and water is added to the residue. The formed suspension is filtered and the precipitate is dried. The mother liquor is concentrated to half the volume, filtered, and the precipitate is dried. The crude product is recrystallized from acetonitrile/water (5:1), yielding a product with a melting point of 193-194°C.

Molecular Structure Analysis

The molecular formula of 2,6-Dichloro-5-methylpyrimidin-4-amine is C5H5Cl2N3. The molecular weight is 178.02.

Scientific Research Applications

Drug Discovery and Medicinal Chemistry

• Intermediate for Moexipril : 2,6-Dichloro-5-methylpyrimidin-4-amine serves as an essential intermediate in the synthesis of moexipril , a widely used antihypertensive medication. .

Research Tools and Reference Standards

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Synthesis routes and methods

Procedure details

39.5 g (0.2 mol) of 5-methyl-2,4,6-trichloropyrimidine are dissolved in 250 ml of dimethoxyethane, and ammonia gas is then introduced at room temperature until the solution is saturated. A white suspension is formed, which is stirred for 12 hours at room temperature; it is subsequently concentrated in a rotary evaporator, and 200 ml of water are added to the residue. The formed suspension is filtered and the precipitate is dried. The mother liquor is concentrated to half the volume, filtered, and the precipitate is dried. There are thus obtained 26.4 g of crude product, which is recrystallised from acetonitrile/water (5:1); m.p. 193°-194° C. (yield=75% of theory).